Cas no 1248496-21-0 (4-(2-bromo-4-fluorophenyl)butan-2-ol)

• Product Name: 4-(2-bromo-4-fluorophenyl)butan-2-ol
• CAS No: 1248496-21-0
• MF: C₁₀H₁₂BrFO
• MW: 247.104085922241
• CID: 6048403
• PubChem ID: 61749162
• Update Time: 2024-01-16

4-(2-bromo-4-fluorophenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromo-4-fluorophenyl)butan-2-ol
• 1248496-21-0
• AKOS011019564
• EN300-1913100

• Inchi： 1S/C10H12BrFO/c1-7(13)2-3-8-4-5-9(12)6-10(8)11/h4-7,13H,2-3H2,1H3
• InChI Key： JAXTVKGLEQHWFC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CCC(C)O)F

Computed Properties

• Exact Mass: 246.00556g/mol
• Monoisotopic Mass: 246.00556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų